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Compound of Interest

Compound Name: GSK-364735 sodium

Cat. No.: B15567219 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides essential safety and logistical information for the handling and disposal of

GSK-364735 sodium. The following procedures are based on established guidelines for

handling potent solid pharmaceutical compounds and should be implemented to minimize

exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Appropriate PPE is critical to minimize exposure to GSK-364735 sodium. The following table

summarizes the recommended PPE for handling this compound, based on guidelines from

USP Chapter <800> and OSHA for handling hazardous drugs.[1][2]
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PPE Category Specification Reason for Use

Hand Protection

Two pairs of chemotherapy-

rated nitrile gloves that meet

the American Society for

Testing Materials (ASTM)

D6978 standard.[1]

To protect the skin from direct

contact with the compound.

Double-gloving provides an

additional barrier.

Body Protection

Disposable, solid-front, long-

sleeved gown made of low-

permeability fabric with tight-

fitting cuffs.[2]

To protect personal clothing

and skin from contamination.

Eye and Face Protection
Chemical splash goggles and

a face shield.[3]

To protect the eyes and face

from splashes or airborne

particles.

Respiratory Protection
An N95 or higher-rated

respirator.[1][3]

To prevent inhalation of the

powdered compound.

Foot Protection Disposable shoe covers.[1]

To prevent the tracking of

contaminants out of the

handling area.

Operational Plan for Handling
A systematic approach is crucial for safely handling potent compounds. The following step-by-

step plan outlines the key phases of handling GSK-364735 sodium.

2.1. Preparation:

Designated Area: All handling of GSK-364735 sodium should occur in a designated area,

such as a chemical fume hood or a powder containment hood, to control the release of

airborne particles.

Gather Materials: Before starting, ensure all necessary equipment and supplies are within

the designated area. This includes the compound, solvents, weighing paper, spatulas, and

waste containers.
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Don PPE: Put on all required PPE in the correct order before entering the designated

handling area.

2.2. Handling:

Weighing: Carefully weigh the desired amount of GSK-364735 sodium on weighing paper.

Avoid creating dust.

Solution Preparation: To dissolve the compound, slowly add the solvent to the solid to

prevent splashing.[4] Keep containers covered as much as possible.[4]

Spill Management: In the event of a spill, immediately alert others in the area. Use a pre-

prepared spill kit appropriate for chemical hazards to clean the spill, working from the outside

in. All materials used for spill cleanup must be disposed of as hazardous waste.[4]

2.3. Post-Handling:

Decontamination: Thoroughly decontaminate all surfaces and equipment used during the

handling process with a validated cleaning agent.

Doffing PPE: Remove PPE in the designated doffing area, taking care to avoid self-

contamination. Dispose of single-use PPE in the appropriate hazardous waste container.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
The disposal of GSK-364735 sodium and any contaminated materials must be handled in

accordance with local, state, and federal regulations for pharmaceutical waste.

3.1. Waste Segregation:

Contaminated Sharps: Needles, syringes, and other contaminated sharps should be placed

in a designated sharps container.

Contaminated Solids: Unused compound, contaminated weighing paper, gloves, gowns, and

other solid materials should be collected in a clearly labeled hazardous waste container.
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Contaminated Liquids: Unused solutions and solvent rinses should be collected in a

separate, clearly labeled hazardous waste container.

3.2. Disposal Methods:

Incineration: The preferred method for disposing of pharmaceutical waste is high-

temperature incineration by a licensed hazardous waste disposal facility.[5]

Landfill: In some cases, and in accordance with regulations, encapsulated or inert solid

waste may be disposed of in a specially designed hazardous waste landfill.

Do Not: Do not dispose of GSK-364735 sodium down the drain or in the regular trash.[6][7]

Experimental Workflow
The following diagram illustrates the logical workflow for handling and disposing of GSK-
364735 sodium.
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Caption: Workflow for handling and disposal of GSK-364735 sodium.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15567219?utm_src=pdf-body-img
https://www.benchchem.com/product/b15567219?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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